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Compound of Interest

Compound Name: Avibactam sodium, (+)-

CAS No.: 1383814-68-3

Cat. No.: B1437214 Get Quote

Introduction & Mechanism of Action
Ceftazidime-avibactam (CZA) represents a critical therapeutic option for multidrug-resistant

(MDR) Gram-negative infections, particularly those driven by carbapenem-resistant

Enterobacterales (CRE) and Pseudomonas aeruginosa.

To accurately test CZA in vitro, one must understand the interaction between its two

components:

Ceftazidime (CAZ): A third-generation cephalosporin that inhibits cell wall synthesis by

binding to Penicillin-Binding Proteins (PBPs).

Avibactam (AVI): A diazabicyclooctane (DBO) non-

-lactam

-lactamase inhibitor. Unlike clavulanate or tazobactam, avibactam forms a covalent,
reversible amide bond with the serine residue of the

-lactamase active site.

Expert Insight: Avibactam restores ceftazidime activity against Ambler Class A (e.g., KPC,

ESBLs), Class C (AmpC), and some Class D (OXA-48) enzymes. Crucially, it is inactive

against Class B metallo-
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-lactamases (MBLs) like NDM, VIM, and IMP. Therefore, this protocol includes a logic step to
rule out MBLs, as CZA testing on confirmed MBL producers is clinically futile.

Principle of the Assay: The "Fixed Concentration"
Rule
Unlike standard antibiotic testing where the drug is diluted in a 2-fold series, CZA testing

requires a fixed concentration of inhibitor.

Ceftazidime: Diluted in log

series (e.g., 0.125 to 128 µg/mL).

Avibactam: Held constant at 4 µg/mL in all wells, regardless of the ceftazidime concentration.

Why? Pharmacokinetic/Pharmacodynamic (PK/PD) modeling demonstrates that maintaining a

threshold concentration of avibactam is more predictive of in vivo efficacy than maintaining a

fixed ratio (e.g., 2:1).

Materials & Reagents
Active Pharmaceutical Ingredients (API):

Ceftazidime pentahydrate (potency correction required).

Avibactam sodium (potency correction required).

Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

QC Check: Calcium (20–25 mg/L) and Magnesium (10–12.5 mg/L).

Solvents:

Ceftazidime: Dissolve in saturated sodium carbonate solution or DMSO if specified; dilute

in water.

Avibactam: Soluble in water.
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Protocol A: Broth Microdilution (Reference Method)
Standard: CLSI M07 / ISO 20776-1

Step 1: Stock Solution Preparation
Prepare 100x stock solutions.

Avibactam Stock: Prepare at 400 µg/mL. (When diluted 1:100 into the assay, the final

concentration will be 4 µg/mL).

Ceftazidime Stock: Prepare at 12,800 µg/mL (or higher depending on desired range).

Step 2: Intermediate Dilution Scheme
You cannot simply serially dilute the combination. You must serially dilute the Ceftazidime first,

then add the fixed Avibactam.

Workflow Diagram: Plate Preparation
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Caption: Logic flow for creating microdilution plates with variable antibiotic and fixed inhibitor

concentrations.
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Step 3: Execution
Dispense Media: Add 50 µL of CAMHB to all wells of a 96-well plate.

Add Antibiotics: Add 50 µL of the 2x Ceftazidime/Avibactam mix to appropriate wells.

Self-Validation: Ensure the final volume is 100 µL before inoculation. The final

concentration of Avibactam must be 4 µg/mL in every well.

Inoculum: Prepare a 0.5 McFarland suspension of the test organism. Dilute to achieve

CFU/mL in the final well.

Incubation: 35 ± 2°C for 16–20 hours in ambient air.

Protocol B: Disk Diffusion (Screening)
Note: Disk mass standards differ between US (CLSI) and Europe (EUCAST).

Disk Selection
CLSI (USA): 30 µg Ceftazidime / 20 µg Avibactam (30/20).[1]

EUCAST (Europe): 10 µg Ceftazidime / 4 µg Avibactam (10/4).[2]

Warning: Using the wrong disk with the wrong breakpoint table will yield erroneous results

(Major Errors).

Procedure
Lawn Preparation: Swab a 0.5 McFarland suspension onto a Mueller-Hinton Agar (MHA)

plate.

Disk Application: Place the CZA disk firmly on the surface.

Incubation: 35 ± 2°C for 16–18 hours.

Measurement: Measure the diameter of the zone of inhibition to the nearest mm.
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Expert Note: Ignore faint growth of tiny colonies within the zone (often seen with Proteus

spp.) or film growth.

Quality Control (QC)
A valid assay must fall within specific ranges for control strains. If QC fails, patient/experimental

results must be discarded.

Table 1: CLSI QC Ranges (30/20 µg Disk & BMD)

Organism ATCC Strain MIC Range (µg/mL)
Disk Diffusion
(mm)

K. pneumoniae 700603 (ESBL+) 1/4 – 4/4 18 – 24

P. aeruginosa 27853 1/4 – 4/4 21 – 27

E. coli 25922 0.12/4 – 0.5/4 24 – 30

E. coli 35218 0.06/4 – 0.25/4 27 – 33

Note: K. pneumoniae ATCC 700603 is critical as it produces SHV-18 (ESBL), verifying the

activity of avibactam. Ceftazidime alone would have an MIC >16 µg/mL.

Data Analysis & Interpretation
Interpret MICs based on the relevant regulatory body.[3]

Table 2: Clinical Breakpoints (CLSI M100-Ed35, 2025)

Organism Group Susceptible (S) Resistant (R)

Enterobacterales ≤ 8/4 µg/mL ≥ 16/4 µg/mL

P. aeruginosa ≤ 8/4 µg/mL ≥ 16/4 µg/mL

Decision Logic for Interpretation
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Read MIC
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Caption: Decision tree for interpreting MIC results and triggering secondary resistance

mechanism screening.

Troubleshooting & Expert Insights
The "Skipped Well" Phenomenon:

Observation: Growth in well 4, no growth in well 5, growth in well 6.

Cause: Contamination or improper pipetting of the viscous avibactam stock.

Solution: Discard result and repeat. Ensure avibactam is vortexed thoroughly.

Enzyme Stability:

Avibactam is stable, but ceftazidime can degrade if subjected to repeated freeze-thaw

cycles. Aliquot stocks immediately after preparation.

False Resistance in Pseudomonas:
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High-level efflux pump overexpression (MexAB-OprM) can sometimes push MICs to 16-32

µg/mL even in the absence of MBLs. Molecular characterization (PCR) is recommended

for resistant isolates in drug development studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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